Cas no 80287-53-2 (5-amino-2-methylpyridine)

• Product name: 5-amino-2-methylpyridine
• CAS No: 80287-53-2
• MF: C₆H₈N₂
• MW: 108.14112
• CID: 858136
• PubChem ID: 243313

5-amino-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-amino-2-methylpyridine
• 6-Methylpyridin-3-aMine
• 6-methylpyridine-3-amine
• SCHEMBL194297
• A6033
• 80287-53-2
• 3-Pyridinamine, 6-methyl
• NSC 52872
• AC-1596
• 5-amino-2-methyl pyridine
• 5-Amino-2-methylpyridine;3-Amino-6-methylpyridine;3-Amino-6-picoline
• HY-66048
• 6-methyl-3-aminopyridine
• PB32227
• 6-methyl-3-pyridinamine
• 3-amino-6-methylpyridin
• W-202403
• EN300-42380
• SY002753
• AM20051093
• AKOS005203296
• Z425834586
• MFCD00833389
• 5-AMINOPICOLINE
• AB1090
• BCP05413
• 5-Amino-2-picoline
• 3-Amino-6-methylpyridine
• 3-amino-6-methyl-pyridine
• FT-0601123
• DTXSID00287854
• NSC-52872
• UENBBJXGCWILBM-UHFFFAOYSA-N
• 6-methyl-pyridin-3-ylamine
• 3-Amino-6-picoline
• PS-9287
• 5-amino-2-methylpyridin
• 6-Methyl-3-pyridinylamine
• 5-Amino-2-methylpyridine (5-Amino-2-picoline)
• NSC52872
• 5-Amino-2-methyl-pyridine
• BCP29823
• 6-methylpyridin-3-ylamine
• 3430-14-6
• A824337
• CS-W009257
• 5-Amino-2-methylpyridine, 97%

• Inchi： InChI=1S/C6H8N2/c1-5-2-3-6(7)4-8-5/h2-4H,7H2,1H3
• InChI Key： UENBBJXGCWILBM-UHFFFAOYSA-N
• SMILES： CC1=NC=C(C=C1)N

Computed Properties

• Exact Mass: 108.06900
• Monoisotopic Mass: 108.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 72.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91000
• LogP: 1.55340